2-Chloro-1-[3-(2-fluoroethoxy)-4-nitrophenoxy]-4-nitrobenzene

• CAS No.: 62746-59-2
• Molecular Formula: C14H10ClFN2O6
• Molecular Weight: 356.69 g/mol
• IUPAC Name: 2-chloro-1-[3-(2-fluoroethoxy)-4-nitrophenoxy]-4-nitrobenzene
• InChI: InChI=1S/C14H10ClFN2O6/c15-11-7-9(17(19)20)1-4-13(11)24-10-2-3-12(18(21)22)14(8-10)23-6-5-16/h1-4,7-8H,5-6H2
• InChI Key: PXNHKKGOGKMQGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Cl)OC2=CC(=C(C=C2)[N+](=O)[O-])OCCF

Description

2-Chloro-1-[3-(2-fluoroethoxy)-4-nitrophenoxy]-4-nitrobenzene is an organic compound that features a complex aromatic structure It is characterized by the presence of chloro, fluoroethoxy, and nitro functional groups attached to a benzene ring

Preparation Methods

One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method is favored for its mild reaction conditions and functional group tolerance.

Chemical Reactions Analysis

2-Chloro-1-[3-(2-fluoroethoxy)-4-nitrophenoxy]-4-nitrobenzene undergoes various types of chemical reactions, including:

Electrophilic Aromatic Substitution (EAS): The compound can participate in EAS reactions, where the nitro groups act as deactivating meta-directors.

Reduction: The nitro groups can be reduced to amines under suitable conditions.

Nucleophilic Substitution: The chloro group can be substituted by nucleophiles in the presence of appropriate reagents.

Common reagents used in these reactions include palladium catalysts for coupling reactions, reducing agents like hydrogen gas or metal hydrides for reduction, and nucleophiles such as amines or thiols for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Chloro-1-[3-(2-fluoroethoxy)-4-nitrophenoxy]-4-nitrobenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-1-[3-(2-fluoroethoxy)-4-nitrophenoxy]-4-nitrobenzene involves its interaction with molecular targets through its functional groups. The nitro groups can participate in redox reactions, while the chloro and fluoroethoxy groups can engage in nucleophilic and electrophilic interactions. These interactions can affect various molecular pathways, depending on the specific application and context.

Comparison with Similar Compounds

Similar compounds to 2-Chloro-1-[3-(2-fluoroethoxy)-4-nitrophenoxy]-4-nitrobenzene include:

• 3-Chloro-4-(2-chloro-1,1,2-trifluoroethoxy)phenol
• 5-Chloro-2-(2-fluoroethoxy)benzoic acid
• 2-Chloro-3-fluoropyridine

These compounds share similar functional groups but differ in their specific structures and properties